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Compound of Interest

Compound Name: ASP-4058 hydrochloride

Cat. No.: B1667636

Application Notes and Protocols for ASP-4058
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

ASP-4058 hydrochloride is a potent and selective agonist of the Sphingosine-1-Phosphate
(S1P) receptors 1 and 5 (S1P1 and S1P5)[1][2][3]. As a key modulator of the S1P signaling
pathway, it holds significant therapeutic potential, particularly in the context of autoimmune
diseases such as multiple sclerosis[1][2][3]. This document provides detailed information on the
solubility of ASP-4058 hydrochloride in various solvents and protocols for its preparation,
intended to support researchers in their in vitro and in vivo studies.

Chemical Properties
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Property Value

CAS Number 952510-14-4

Molecular Formula C19H13CIFsN4O2

Molecular Weight 478.78 g/mol

Appearance Solid powder

Mechanism of Action Selective agonist of S1P receptors 1 and 5

Solubility Data

The solubility of ASP-4058 hydrochloride is a critical factor for the design and reproducibility
of experiments. Below is a summary of its solubility in common laboratory solvents.

Solvent Concentration Temperature Notes

The saturation point
=50 mg/mL (= 104.43
DMSO M) Room Temperature has not been
m
determined.

Experimental
Water Data not available - determination is

recommended.

Experimental
Ethanol Data not available - determination is

recommended.

Experimental
PBS (pH 7.4) Data not available - determination is

recommended.

Note: Due to the limited availability of public data on the solubility of ASP-4058 hydrochloride
in aqueous solutions, it is highly recommended to perform solubility tests prior to the
preparation of stock solutions for aqueous-based assays.
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Preparation of Stock Solutions
High-Concentration Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of ASP-4058
hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:

ASP-4058 hydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette
Protocol:

o Equilibrate the ASP-4058 hydrochloride powder to room temperature before opening the
vial to prevent moisture condensation.

o Weigh the desired amount of ASP-4058 hydrochloride powder using an analytical balance.

e Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,
for a 10 mM stock solution, add 208.86 uL of DMSO to 1 mg of ASP-4058 hydrochloride).

» Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming
(e.g., 37°C) may be applied to aid dissolution, but the stability of the compound under these
conditions should be considered.

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage.

Preparation of Aqueous Working Solutions
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Directly dissolving ASP-4058 hydrochloride in aqueous buffers may be challenging.
Therefore, a common practice is to dilute a high-concentration DMSO stock solution into the
agueous experimental medium.

Protocol:
e Thaw a vial of the ASP-4058 hydrochloride DMSO stock solution.

 Serially dilute the stock solution with the desired aqueous buffer (e.g., cell culture medium,
PBS) to the final working concentration.

e Important: Ensure that the final concentration of DMSO in the experimental medium is kept
low (typically <0.5%) to avoid solvent-induced artifacts. A vehicle control containing the same
final concentration of DMSO should always be included in experiments.

Mix the working solution thoroughly by gentle vortexing or inversion.

Protocols for In Vivo Formulations

For animal studies, specific formulations are required to ensure bioavailability and minimize
toxicity. Below are examples of formulations that have been used for ASP-4058.

Formulation with PEG300, Tween-80, and Saline

This formulation is suitable for oral administration and results in a clear solution.

Materials:

ASP-4058 hydrochloride DMSO stock solution (e.g., 12.5 mg/mL)

PEG300

Tween-80

Saline (0.9% NacCl)

Protocol:
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e In a sterile tube, add 100 pL of the 12.5 mg/mL ASP-4058 hydrochloride DMSO stock
solution.

e Add 400 pL of PEG300 and mix thoroughly.
e Add 50 pL of Tween-80 and mix until the solution is homogeneous.
e Add 450 pL of saline to bring the final volume to 1 mL. Mix well.

e This will result in a 1.25 mg/mL solution of ASP-4058 hydrochloride.

Formulation with Corn Oil

This formulation is also suitable for oral administration.

Materials:

e ASP-4058 hydrochloride DMSO stock solution (e.g., 12.5 mg/mL)
e Cornoll

Protocol:

e In a sterile tube, add 100 pL of the 12.5 mg/mL ASP-4058 hydrochloride DMSO stock
solution.

e Add 900 pL of corn oil.
e Mix thoroughly until a clear solution is obtained.
e This will result in a = 1.25 mg/mL solution of ASP-4058 hydrochloride.

Signaling Pathway

ASP-4058 hydrochloride is a selective agonist for S1P1 and S1P5 receptors, which are G
protein-coupled receptors (GPCRs). Upon binding, it activates downstream signaling cascades
that are crucial for various cellular processes, including lymphocyte trafficking, endothelial
barrier function, and neuroprotection.
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Caption: S1P1/5 Signaling Pathway Activated by ASP-4058.

Experimental Workflow: Solubility Assessment

The following diagram outlines a general workflow for determining the solubility of a compound
like ASP-4058 hydrochloride in a new solvent.
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Caption: Experimental Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ASP4058, a Novel Agonist for Sphingosine 1-Phosphate Receptors 1 and 5, Ameliorates
Rodent Experimental Autoimmune Encephalomyelitis with a Favorable Safety Profile - PMC
[pmc.ncbi.nlm.nih.gov]

e 2. ASP4058, a Novel Agonist for Sphingosine 1-Phosphate Receptors 1 and 5, Ameliorates
Rodent Experimental Autoimmune Encephalomyelitis with a Favorable Safety Profile | PLOS
One [journals.plos.org]

e 3. ASP4058, a novel agonist for sphingosine 1-phosphate receptors 1 and 5, ameliorates
rodent experimental autoimmune encephalomyelitis with a favorable safety profile - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [ASP-4058 hydrochloride solubility in DMSO and other
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667636#asp-4058-hydrochloride-solubility-in-dmso-
and-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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